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Introduction

Larotrectinib is a potent and highly selective inhibitor of Tropomyosin Receptor Kinases (TRKA,
TRKB, and TRKC)[1][2][3]. It is utilized in cancer research and drug development for studying
TRK-driven cancers. This document provides a detailed protocol for the preparation of
Larotrectinib Sulfate stock solutions for use in cell culture experiments. Accurate preparation
and storage of the stock solution are critical for obtaining reproducible and reliable
experimental results.

Larotrectinib Sulfate Properties

Larotrectinib Sulfate is the sulfate salt of Larotrectinib[4]. It appears as an off-white to yellow
or pinkish-yellow solid[4]. The solubility of Larotrectinib Sulfate is pH-dependent[4][5].

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation of Larotrectinib
Sulfate stock solutions.
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Parameter

Value

Source

Molecular Weight

526.51 g/mol

[1]

Solubility in DMSO

50 - 100 mg/mL (94.96 -
189.92 mM)

[LIeI718]eN 01 1]

Solubility in Ethanol

10 - 100 mg/mL (18.99 -
189.92 mM)

[LIE6]I71I8][e]

Solubility in Water

<1 mg/mL (insoluble or slightly

soluble)

[1]6]e]

Storage of Powder

-20°C for up to 3 years

[1]

Storage of Stock Solution (in
DMSO)

-80°C for up to 1 year; -20°C

for up to 6 months

[1][11][12]

Experimental Protocol: Preparation of a 10 mM
Larotrectinib Sulfate Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Larotrectinib Sulfate in

Dimethyl Sulfoxide (DMSO).

Materials:

o Larotrectinib Sulfate powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Larotrectinib Sulfate powder to
room temperature to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of Larotrectinib Sulfate powder. For example, to prepare 1 mL of
a 10 mM stock solution, weigh out 5.265 mg of Larotrectinib Sulfate (Molecular Weight =
526.51 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube containing the powder. To continue the example, add 1 mL of DMSO to the 5.265 mg of
Larotrectinib Sulfate. It is recommended to use fresh, high-quality DMSO as moisture can
reduce the solubility of the compound([7].

Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) or sonication can be used to
aid dissolution if necessary[1]. Visually inspect the solution to ensure there are no
undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile cryovials.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for
shorter-term storage (up to 6 months)[1][11][12].

Working Solution Preparation:

For cell culture experiments, the concentrated DMSO stock solution must be further diluted in a

sterile cell culture medium to the final desired working concentration (e.g., 10 nM, 100 nM,

1000 nM)[1][7]. It is crucial to ensure that the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.1%.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the TRK signaling pathway inhibited by Larotrectinib and the

experimental workflow for preparing the stock solution.
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Caption: TRK signaling pathway and the inhibitory action of Larotrectinib.
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Caption: Experimental workflow for Larotrectinib Sulfate stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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